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Compound of Interest

Compound Name:
Triethylene glycol monobenzyl

ether

Cat. No.: B150724 Get Quote

Technical Guide: Triethylene Glycol Monobenzyl
Ether
For Researchers, Scientists, and Drug Development Professionals

This document provides a technical overview of triethylene glycol monobenzyl ether,
focusing on its fundamental chemical properties. The information is presented to be a practical

resource for professionals in scientific research and development.

Core Molecular Information
Triethylene glycol monobenzyl ether is a chemical compound with specific physical and

chemical properties. Its molecular identity is defined by its constituent atoms and their

arrangement.

Key Molecular and Physical Properties
The fundamental quantitative data for triethylene glycol monobenzyl ether are summarized

in the table below for ease of reference and comparison.
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Property Value Citations

Molecular Formula C13H20O4 [1][2]

Molecular Weight 240.299 g/mol [1][3]

Exact Mass 240.13615911 [1]

Density 1.085 g/cm³ [1]

Boiling Point 358 °C at 760 mmHg [1][4]

Flash Point 170.3 °C [1]

Refractive Index 1.505 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
4 [1]

Rotatable Bond Count 10 [1]

Complexity 158 [1]

Experimental Protocols
While specific experimental protocols involving triethylene glycol monobenzyl ether in
complex biological assays are not extensively detailed in publicly available literature, its

synthesis is a well-documented procedure. The following protocol outlines a common method

for its preparation.

Synthesis of Triethylene Glycol Monobenzyl Ether
Objective: To synthesize triethylene glycol monobenzyl ether from triethylene glycol and

benzyl chloride.

Materials:

Triethylene glycol (30 g, 0.2 mol)

Sodium hydroxide (NaOH) (8 g)
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Deionized water (8 mL)

Benzyl chloride (7 mL, 0.062 mol)

Saturated sodium chloride solution

Dichloromethane

Anhydrous magnesium sulfate

Silica gel for column chromatography

Ethyl acetate

Methanol

Procedure:

Dissolve 30 g of triethylene glycol in a solution of 8 g of sodium hydroxide in 8 mL of water.

Stir the mixture for 10 minutes.

Slowly add 7 mL of benzyl chloride to the reaction mixture.

Heat the mixture to 100 °C and continue stirring overnight.

After the reaction is complete, dilute the crude product with 500 mL of saturated sodium

chloride solution.

Extract the product with dichloromethane (2 x 400 mL).

Combine the organic layers and dry them with anhydrous magnesium sulfate.

Concentrate the solution under reduced pressure to remove the solvent.

Purify the resulting product by column chromatography using silica gel as the stationary

phase and an eluent of ethyl acetate to ethyl acetate/methanol (10:1, v/v).

The final product is a light yellow oil.[5]
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Logical Workflow
The synthesis of triethylene glycol monobenzyl ether follows a clear and logical workflow,

from the initial reaction to the final purification of the product. This process is visualized in the

diagram below.

1. Reagent Preparation
- Triethylene Glycol

- NaOH Solution
- Benzyl Chloride

2. Reaction
- Mix Reagents
- Heat to 100°C
- Stir Overnight

Addition
3. Extraction

- Dilute with NaCl
- Extract with Dichloromethane

Work-up
4. Drying & Concentration

- Dry with MgSO4
- Remove Solvent

5. Purification
- Column Chromatography

6. Final Product
- Triethylene Glycol
  Monobenzyl Ether

Isolation

Click to download full resolution via product page

Caption: Workflow for the synthesis of triethylene glycol monobenzyl ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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